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Compound of Interest

4-methyl-5-vinylisobenzofuran-

1(3H)-one

Cat. No.: B1400216

Compound Name:

A Technical Guide to the Chemical Properties and Biological Potential of the Isobenzofuran-
1(3H)-one Core

Disclaimer: This technical guide addresses the chemical properties, synthesis, and biological
activities of the isobenzofuran-1(3H)-one core structure due to the limited availability of specific
experimental data for 4-methyl-5-vinylisobenzofuran-1(3H)-one in the public scientific
literature. The information presented herein is based on published research on structurally
related isobenzofuranone derivatives and is intended to provide a general overview for
researchers, scientists, and drug development professionals.

Introduction to the Isobenzofuran-1(3H)-one
Scaffold

The isobenzofuran-1(3H)-one, also known as a phthalide, is a bicyclic aromatic lactone that
serves as a core structural motif in a variety of natural products and synthetic compounds of
medicinal interest. The inherent chemical features of this scaffold, including its lactone ring and
aromatic system, make it a privileged structure in medicinal chemistry, amenable to diverse
functionalization.

While specific data for 4-methyl-5-vinylisobenzofuran-1(3H)-one is scarce, its fundamental
properties can be inferred from its chemical structure and available data from suppliers.
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Table 1: Basic Chemical Properties of 4-methyl-5-vinylisobenzofuran-1(3H)-one

Property Value Source

CAS Number 1255206-69-9 CymitQuimica[1]
Molecular Formula C11H1002 CymitQuimica[1]
Molecular Weight 174.199 g/mol CymitQuimica[1]
Purity 97% (with TBC as stabilizer) CymitQuimica[1]
InChl Key PYFRWRLVRDXGPN- CymitQuimica[1]
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General Synthetic Strategies for Isobenzofuran-
1(3H)-ones

The synthesis of substituted isobenzofuran-1(3H)-ones can be achieved through various
synthetic routes. The selection of a particular method often depends on the desired substitution
pattern on the aromatic ring and at the C3 position of the lactone.

Method I: Condensation Reactions

A common approach involves the condensation of ortho-phthalaldehydic acid with various
nucleophiles. For instance, the reaction with primary heterocyclic amines can yield 3-
substituted N-(3-phthalidyl) amines.

Experimental Protocol: Synthesis of N-(3-phthalidyl) Amines

This protocol is a generalized procedure based on the synthesis of related 3-substituted
iIsobenzofuranones.

o Materials: o-Phthalaldehydic acid, primary heterocyclic amine, appropriate solvent (e.g.,
ethanol).

e Procedure:

o Dissolve o-phthalaldehydic acid in the chosen solvent.
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o Add the primary heterocyclic amine to the solution.

o The reaction mixture is typically stirred at room temperature or refluxed for a specified
period.

o Monitor the reaction progress using thin-layer chromatography (TLC).

o Upon completion, the product can be isolated by filtration or extraction, followed by
purification techniques such as recrystallization or column chromatography.

Reaction
Reaction Monitoring | _Complete Isolation & Purification Final Product
(TLC) (Filtration/Extraction, Recrystallization/Chromatography) (3-Substituted Isobenzofuranone)

Starting Materials
(o-Phthalaldehydic Acid, Amine)

Condensation Reaction
(Solvent, Heat/Stir)

Isobenzofuranone Derivative

L-DOPA
Isobenzofuranone Derivative
binds to inhibits
Cancer Cell

. 9

(e.g., K562, U937) Tyrosinase Enzyme
undergoes catalyzes
.

Cell Proliferation Melanin Production

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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